Cas no 20331-13-9 (3-Chloro-N-(4-isopropylphenyl)propanamide)

3-Chloro-N-(4-isopropylphenyl)propanamide is a synthetic organic compound featuring a chloro-substituted propanamide backbone linked to a 4-isopropylphenyl group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the isopropylphenyl moiety contributes to lipophilicity, influencing solubility and binding interactions. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows. Suitable for research and industrial use, it meets high-purity standards, supporting reproducible results in complex organic transformations.
3-Chloro-N-(4-isopropylphenyl)propanamide structure
20331-13-9 structure
Product Name:3-Chloro-N-(4-isopropylphenyl)propanamide
CAS No:20331-13-9
MF:C12H16ClNO
MW:225.714542388916
MDL:MFCD01336907
CID:241051
PubChem ID:4410651
Update Time:2025-11-02

3-Chloro-N-(4-isopropylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-N-(4-isopropylphenyl)propanamide
    • 3-chloro-N-(4-isopropylphenyl)propanamide(SALTDATA: FREE)
    • 3-chloro-N-(4-propan-2-ylphenyl)propanamide
    • Propanamide,3-chloro-N-[4-(1-methylethyl)phenyl]-
    • 3-chloro-N-[4-(propan-2-yl)phenyl]propanamide
    • AC1N9HBI
    • ALBB-003546
    • BBL017758
    • CTK4E3943
    • MolPort-004-315-729
    • SBB047022
    • DTXSID50402974
    • VS-06466
    • AKOS000156789
    • CHEMBRDG-BB 5703001
    • MFCD01336907
    • 20331-13-9
    • PROPRANOLOLHYDROCHLORIDE
    • Propanamide, 3-chloro-N-[4-(1-methylethyl)phenyl]-
    • MDL: MFCD01336907
    • Inchi: 1S/C12H16ClNO/c1-9(2)10-3-5-11(6-4-10)14-12(15)7-8-13/h3-6,9H,7-8H2,1-2H3,(H,14,15)
    • InChI Key: MEAPRSDUXBHXGD-UHFFFAOYSA-N
    • SMILES: ClCCC(NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 225.09200
  • Monoisotopic Mass: 225.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 3.45040

3-Chloro-N-(4-isopropylphenyl)propanamide Security Information

3-Chloro-N-(4-isopropylphenyl)propanamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Chloro-N-(4-isopropylphenyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C369398-10mg
3-Chloro-N-(4-isopropylphenyl)propanamide
20331-13-9
10mg
$ 50.00 2022-04-01
TRC
C369398-50mg
3-Chloro-N-(4-isopropylphenyl)propanamide
20331-13-9
50mg
$ 65.00 2022-04-01
TRC
C369398-100mg
3-Chloro-N-(4-isopropylphenyl)propanamide
20331-13-9
100mg
$ 80.00 2022-04-01
abcr
AB220262-1 g
3-Chloro-N-(4-isopropylphenyl)propanamide, 95%; .
20331-13-9 95%
1g
€69.00 2022-09-01
Chemenu
CM114771-5g
3-chloro-N-(4-isopropylphenyl)propanamide
20331-13-9 95%
5g
$276 2023-02-18
Chemenu
CM114771-10g
3-chloro-N-(4-isopropylphenyl)propanamide
20331-13-9 95%
10g
$504 2023-02-18
abcr
AB220262-1g
3-Chloro-N-(4-isopropylphenyl)propanamide, 95%; .
20331-13-9 95%
1g
€69.00 2024-04-18
A2B Chem LLC
AB04548-500mg
3-Chloro-n-(4-isopropylphenyl)propanamide
20331-13-9 >95%
500mg
$384.00 2024-04-20
A2B Chem LLC
AB04548-1g
3-Chloro-n-(4-isopropylphenyl)propanamide
20331-13-9 >95%
1g
$405.00 2024-04-20
A2B Chem LLC
AB04548-5g
3-Chloro-n-(4-isopropylphenyl)propanamide
20331-13-9 >95%
5g
$620.00 2024-04-20
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited